Cas no 16626-02-1 ((2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid structure
16626-02-1 structure
Product Name:(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
CAS No:16626-02-1
MF:C11H11FN2O2
MW:222.215646028519
MDL:MFCD00066470
CID:137285
Update Time:2025-04-19

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
    • 5-Fluoro-L-tryptophan
    • 5-FLUORO-L-TRYPTOPHAN MONOHYDRATE
    • H-L-Trp(5-F)-OH*H2O
    • H-Trp(5-F)-OH
    • L-Tryptophan, 5-fluoro-
    • 47568_FLUKA
    • 5-fluoro-(d,l)-tryptophan
    • 5-fluorotryptophan
    • 5-F-tryptophan
    • AC1LELWZ
    • AmbotzHAA8000
    • CHEMBL559973
    • Fluorotryptophane
    • L-5-fluorotryptophan
    • SureCN122142
    • H-5-FLUORO-TRP-OH H2O
    • 5-Fluoro-tryptophan monohydrate
    • L-5-fluorotryptophan monohydrate
    • (S)-α-Amino-5-fluoro-1H-indole-3-propionic acid
    • (S)-5-Fluoro-α-amino-1H-indole-3-propionic acid
    • (S)-2-AMINO-3-(5-FLUORO-1H-INDOL-3-YL)-PROPIONIC ACID
    • (2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
    • MDL: MFCD00066470
    • Inchi: 1S/C11H11FN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1
    • InChI Key: INPQIVHQSQUEAJ-VIFPVBQESA-N
    • SMILES: FC1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 221.0727
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 450.7℃ at 760 mmHg
  • PSA: 62.22

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Pricemore >>

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(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  12 h, pH 7.5, rt
1.2 Reagents: Methanol ;  rt
Reference
Enzymatic production D-tryptophan and substituted D-tryptophans using nonribosomal peptide synthetase IvoA
, World Intellectual Property Organization, , ,

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Raw materials

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Preparation Products

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